Cas no 3532-27-2 (Benzamide, N-(1-methylethoxy)-)

Benzamide, N-(1-methylethoxy)- structure

3532-27-2 structure

Product Name:Benzamide, N-(1-methylethoxy)-

CAS No:3532-27-2

Molecular Formula:C₁₀H₁₃NO₂

Molecular Weight:179.215722799301

CID:1469691

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Benzamide, N-(1-methylethoxy)- Properties

Names and Identifiers

- Benzamide, N-(1-methylethoxy)-
- N-iso-propoxy benzamide
- InChIKey： PHBYQAVUMWERFH-UHFFFAOYSA-N
- Inchi： 1S/C10H13NO2/c1-8(2)13-11-10(12)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,11,12)
- SMILES： C(NOC(C)C)(=O)C1=CC=CC=C1

Computed Properties

Exact Mass: 179.09469

Experimental Properties

PSA: 38.33
Melting Point: 89-90 °C
Density: 1.057±0.06 g/cm3(Predicted)

Benzamide, N-(1-methylethoxy)- Related Literature

1. The preparation of 2H-1,4-benzoxazin-3-(4H)-ones viapalladium-catalyzed intramolecular C–O bond formation†

Kai E. O. Ylijoki,E. Peter Kündig Chem. Commun., 2011,47, 10608-10610
2. Schottky barrier tuning of the single-layer MoS2 on magnetic metal substrates through vacancy defects and hydrogenation

Won Seok Yun,J. D. Lee Phys. Chem. Chem. Phys., 2016,18, 31027-31032
3. Switchable dispersivity and molecular-trapping performance of mesostructured CaCO3–thermosensitive polymer composite microspheres

Atsuharu Inoue,Hitoshi Tamagawa,Yuya Oaki,Sadahito Aoshima,Hiroaki Imai J. Mater. Chem. B, 2015,3, 3604-3608
4. Co9S8 embedded into N/S doped carbon composites: in situ derivation from a sulfonate-based metal–organic framework and its electrochemical properties†

J. Mater. Chem. A, 2019,7, 10331-10337
5. N-doped carbon nanotubes encapsulated with FeNi nanoparticles derived from defect-rich, molecule-doped 3D g-C3N4 as an efficient bifunctional electrocatalyst for rechargeable zinc–air batteries†

Jiahui zheng,Taijia Kang,Bei Liu,Pu Wang,Huaming Li J. Mater. Chem. A, 2022,10, 9911-9921
6. Facile synthesis of nickel hydroxide–graphene nanocomposites for insulin detection with enhanced electro-oxidation properties

Yuqing Lin,Lianglu Hu,Linbo Li,Keqing Wang RSC Adv., 2014,4, 46208-46213
7. Rapid recognition of fatal cyanide in water in a wide pH range by a trifluoroacetamido based metal–organic framework†

Abhijeet Rana,Chiranjib Gogoi,Subhrajyoti Ghosh,Saurav Kumar,Uttam Manna,Shyam Biswas New J. Chem., 2021,45, 20193-20200
8. Crosstalk between arterial components and bioresorbable, 3-D printed poly-l-lactic acid scaffolds†

Yang Wang,Yuhua Huang,Ruolin Du,Shuang Ge,Yanhong Li,Guixue Wang,Yazhou Wang,Tieying Yin Biomater. Sci., 2022,10, 5121-5133
9. Bimolecular porous supramolecular networks deposited from solution on layered materials: graphite, boron nitride and molybdenum disulphide†

Vladimir V. Korolkov,Simon A. Svatek,Stephanie Allen,Clive J. Roberts,Saul J. B. Tendler,Takashi Taniguchi,Kenji Watanabe,Neil R. Champness,Peter H. Beton Chem. Commun., 2014,50, 8882-8885
10. Quinoxalino-fused sultines and their application in Diels–Alder reactions

Chem. Commun., 1997, 205-206

3532-27-2 (Benzamide, N-(1-methylethoxy)-) Related Products

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